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methyl 3-amino-3-(2-

chlorophenyl)propanoate

CAS No.: 823189-96-4

Cat. No.: B6142393

Get Quote

An In-depth Technical Guide to Methyl 3-amino-3-(2-chlorophenyl)propanoate

Abstract
This technical guide provides a comprehensive overview of methyl 3-amino-3-(2-
chlorophenyl)propanoate, a substituted β-amino acid ester of significant interest to

researchers in medicinal chemistry and drug development. The nomenclature of this compound

is first clarified, followed by a detailed exploration of its chemical properties, plausible synthetic

strategies, and principal applications as a synthetic intermediate. Furthermore, this guide

outlines detailed protocols for the analytical characterization of the molecule, including Nuclear

Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC),

and Mass Spectrometry (MS). Safety information and a complete list of references are also

provided to serve as a foundational resource for scientists working with this and related

compounds.
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The compound specified by the topic, "methyl 3-(2-chlorophenyl)-beta-alanine methyl ester,"

contains redundant terminology. The systematic name derived from its structure is methyl 3-
amino-3-(2-chlorophenyl)propanoate. The term "beta-alanine methyl ester" already defines

the core structure NH2-CH2-CH2-COOCH3, and the substituents are named accordingly. This

guide will focus on this precise molecule, identified by the CAS Number 823189-96-4.

β-Amino acids and their derivatives are crucial structural motifs in pharmaceutical science.[1]

Unlike their α-amino acid counterparts, peptides incorporating β-amino acids often exhibit

enhanced resistance to enzymatic degradation, making them valuable for developing more

stable peptide-based drugs.[1] The presence of an aryl group, in this case, 2-chlorophenyl, at

the β-position, creates a chiral center and provides a scaffold that is common in biologically

active compounds. This molecule, therefore, serves as a valuable, non-proteinogenic building

block for synthesizing complex target molecules with potential therapeutic applications.[2][3]

Chemical Identity and Physical Properties
A summary of the key chemical and physical properties for methyl 3-amino-3-(2-
chlorophenyl)propanoate is presented below.

Property Value Reference

CAS Number 823189-96-4

Molecular Formula C₁₀H₁₂ClNO₂

Molecular Weight 213.66 g/mol

IUPAC Name
methyl 3-amino-3-(2-

chlorophenyl)propanoate

Synonyms
methyl 3-amino-3-(2-

chlorophenyl)propanoate

Physical Form Liquid

Storage Temperature -10 °C

InChI Key
DCRQVNQTTSOOAI-

UHFFFAOYSA-N
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Synthetic Strategies
While a specific published synthesis for methyl 3-amino-3-(2-chlorophenyl)propanoate is not

readily available, its structure lends itself to several well-established synthetic methodologies

for preparing β-aryl-β-amino esters. The choice of method depends on the availability of

starting materials, desired scale, and stereochemical requirements.

Mannich-Type Reaction
The Mannich reaction is a powerful carbon-carbon bond-forming reaction that produces β-

amino carbonyl compounds.[4] A three-component condensation of an aldehyde (2-

chlorobenzaldehyde), an amine (ammonia or a synthetic equivalent), and an enolizable ester

(such as a ketene silyl acetal derived from methyl acetate) provides a direct route to the target

structure.[5][6] Organocatalytic asymmetric versions of this reaction are particularly powerful for

establishing the stereocenter with high enantioselectivity.[5][7]
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A plausible workflow for the synthesis via Mannich reaction.

Reductive Amination of a β-Keto Ester
Reductive amination is another fundamental method for amine synthesis.[8][9] This approach

involves the reaction of a ketone with an amine source to form an intermediate imine, which is

then reduced in situ. For the target molecule, the required starting material would be methyl 3-

(2-chlorophenyl)-3-oxopropanoate. This β-keto ester can be reacted with ammonia under
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reducing conditions (e.g., using sodium cyanoborohydride, H₂ with a metal catalyst) to yield the

desired β-amino ester.[10]

Aza-Michael (Conjugate) Addition
The conjugate addition of an amine to an α,β-unsaturated ester is a direct and atom-

economical approach.[1] In this case, ammonia or a protected amine source could be added to

methyl (E)-3-(2-chlorophenyl)acrylate (methyl 2-chlorocinnamate). This reaction is often

catalyzed by a base or a Lewis acid to afford the target β-amino ester.

Exemplary Protocol: Mannich-Type Synthesis
The following protocol is a generalized, hypothetical procedure based on established Mannich-

type reactions for the synthesis of β-amino esters.[6]

Imine Formation (In Situ): To a stirred solution of 2-chlorobenzaldehyde (1.0 eq) and an

ammonia source (e.g., ammonium chloride, 1.2 eq) in an anhydrous aprotic solvent (e.g.,

dichloromethane) at 0 °C, a Lewis acid catalyst (e.g., TiCl₄, 0.1 eq) is added dropwise. The

mixture is stirred for 30-60 minutes to facilitate the in situ formation of the corresponding

imine.

Enolate Addition: In a separate flask, a ketene silyl acetal derived from methyl acetate (1.5

eq) is prepared. This reagent is added slowly to the reaction mixture containing the imine at

a controlled temperature (e.g., -78 °C). The reaction is allowed to proceed for several hours

until completion, monitored by Thin Layer Chromatography (TLC).

Quenching and Workup: The reaction is quenched by the addition of a saturated aqueous

solution of sodium bicarbonate. The mixture is allowed to warm to room temperature, and the

organic layer is separated. The aqueous layer is extracted with the same solvent. The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel using a suitable eluent system (e.g., a

gradient of ethyl acetate in hexanes) to yield the pure methyl 3-amino-3-(2-
chlorophenyl)propanoate.
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Applications in Research and Development
The primary utility of methyl 3-amino-3-(2-chlorophenyl)propanoate lies in its role as a

versatile synthetic intermediate.

Pharmaceutical Scaffolding: As a non-proteinogenic amino acid derivative, it serves as a

chiral building block for the synthesis of complex organic molecules, including potential drug

candidates.[2] The 2-chlorophenyl group can participate in various interactions within a

biological target and can be a site for further chemical modification.

Peptidomimetics: Incorporation of β-amino acids like this one into peptide chains is a key

strategy for creating peptidomimetics. These modified peptides often retain or enhance

biological activity while exhibiting superior stability against proteolysis, a critical attribute for

improving the pharmacokinetic profile of peptide-based drugs.[1]

Medicinal Chemistry: Aryl-substituted β-amino acids are found in the structures of various

biologically active compounds, and their derivatives are explored for a range of therapeutic

areas.[11][12]

Analytical and Characterization Protocols
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized compound.
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General workflow for the analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structure elucidation. For methyl
3-amino-3-(2-chlorophenyl)propanoate, the following signals are expected:

¹H NMR (in CDCl₃, ~400 MHz):

Aromatic Protons: Multiplets in the range of δ 7.2-7.5 ppm (4H).

Methine Proton (-CH-N): A triplet or doublet of doublets around δ 4.6-4.8 ppm (1H),

coupled to the adjacent methylene protons.

Ester Methyl Protons (-OCH₃): A sharp singlet around δ 3.7 ppm (3H).
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Methylene Protons (-CH₂-CO): A multiplet (likely a doublet of doublets) around δ 2.7-2.9

ppm (2H), coupled to the methine proton.

Amine Protons (-NH₂): A broad singlet, typically around δ 1.5-2.5 ppm (2H), which may be

exchangeable with D₂O.

¹³C NMR (in CDCl₃, ~100 MHz):

Ester Carbonyl: δ ~172 ppm.

Aromatic Carbons: Multiple signals between δ 127-142 ppm, including the carbon bearing

the chlorine atom (C-Cl).

Ester Methyl Carbon (-OCH₃): δ ~52 ppm.

Methine Carbon (-CH-N): δ ~50-55 ppm.

Methylene Carbon (-CH₂-CO): δ ~40-45 ppm.

High-Performance Liquid Chromatography (HPLC)
HPLC is the standard method for assessing the purity of the compound.

Technique: Reversed-Phase HPLC (RP-HPLC).

Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

B: Acetonitrile with 0.1% trifluoroacetic acid (TFA) or formic acid.

Rationale: The acidic modifier improves peak shape and ensures the amine is protonated.

Elution: A gradient elution, for example, starting from 5-10% B and ramping to 95% B over

15-20 minutes.

Flow Rate: 1.0 mL/min.
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Detection: UV detection at a wavelength of ~210 nm or ~254 nm.

Alternative Strategy: For this polar analyte, Hydrophilic Interaction Liquid Chromatography

(HILIC) can also be an effective technique for achieving good retention and separation.[13]

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and elemental formula.

Ionization Technique: Electrospray Ionization (ESI), positive mode.

Expected Ions:

[M+H]⁺ (Protonated Molecule): m/z 214.06 and 216.06.

Rationale: The presence of one chlorine atom results in a characteristic isotopic pattern

with an M+2 peak approximately one-third the intensity of the M peak.

High-Resolution MS (HRMS): Would confirm the elemental composition, C₁₀H₁₃ClNO₂⁺, with

high accuracy.

Expected Fragmentation: Common fragmentation pathways would include the loss of the

methoxy group (CH₃O•), the carbomethoxy group (COOCH₃•), and cleavage of the benzylic

C-C bond.

Safety Information
Based on available data for the compound, the following GHS hazard information should be

considered.

Hazard Statements:

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn. All handling should be performed in a well-ventilated

fume hood.

Conclusion
Methyl 3-amino-3-(2-chlorophenyl)propanoate is a valuable chiral building block for

synthetic and medicinal chemistry. While its direct synthesis requires careful selection from

established methods like the Mannich reaction or reductive amination, its utility as a precursor

for developing novel compounds and peptidomimetics is significant. The analytical protocols

outlined in this guide provide a robust framework for its characterization and quality control,

ensuring its suitability for advanced research applications. This document serves as a

foundational technical resource for scientists engaged in the synthesis and application of

complex molecular architectures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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